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Emissions Impact of 1-Hexanol Fuel Blends

Blend Type &
Ratio

NOx HC CO
Smoke /
Soot

Key
Experimental
Conditions

Source

H30WPO70 (30%

1-Hexanol, 70%
Waste Plastic Oil)

↓

Decrease
(by 11-

13%)

↑ 45 PPM

(at low
load)

↑ 0.40%

vol. (at
low load)

Not

Specified

CRDI Engine,

2000 rpm, 20-
80% load, with

EGR [1]

Hex50 (50% n-

Hexanol, 50%
Diesel)

↓

Decrease
(by 26%)

Not

Specified

Not

Specified

↓

Decrease
(by 54%)

Single-Cylinder

DICI Engine,
1500 rpm, 100%

load [2]

40% 1-Hexanol,
60% Diesel

↓ "Drastic

reduction"

↑ Slight

increase

↑ Slight

increase

Not

Specified

CRDI Mini-Truck

Engine, 10-20%
EGR [3]

B90-D5-H5 (5% 1-
Hexanol with

Biodiesel/Diesel)

Not
Specified

Not
Specified

Not
Specified

Not
Specified

Compression
Ignition Engine,
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Blend Type &
Ratio

NOx HC CO
Smoke /
Soot

Key
Experimental
Conditions

Source

1500 rpm, 100%

load [4]

Experimental Protocols for Emissions Testing

The data in the table above was generated using standardized engine testing protocols. The general workflow

for such experiments is outlined below.

Start: Fuel Blend Preparation

1. Fuel Property Analysis 2. Engine Setup & Instrumentation 3. Steady-State Testing 4. Data Acquisition 5. Data Analysis & Reporting

End: Conclusions

Click to download full resolution via product page

The key steps involve:

Fuel Blend Preparation: Researchers create volumetric blends of 1-hexanol with diesel, biodiesel,
or alternative oils like waste plastic oil. Common blend ratios range from 10% to 50% 1-hexanol [1]

[2] [3].
Fuel Property Analysis: The physicochemical properties of the blends are analyzed, noting that

higher hexanol content typically reduces the cetane number and increases the heat of evaporation
[3].

Engine Setup & Instrumentation: Experiments are conducted on a compression ignition (diesel)
engine, often a single-cylinder, common-rail direct injection (CRDI) type. The engine is coupled with

an eddy current dynamometer for load control [1] [4]. Key instruments include:
Pressure Transducer: Mounted in the cylinder head to record combustion pressure.
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NOx Analyzer: Chemiluminescence type.

HC Analyzer: Flame ionization detector (FID).
CO Analyzer: Non-dispersive infrared (NDIR).

Smoke Meter: To measure smoke opacity.
Steady-State Testing: The engine is run at a constant speed under various loads. Data is recorded

once the engine stabilizes.
Data Acquisition & Analysis: Combustion and emission data are acquired over hundreds of engine

cycles for accuracy. Cylinder pressure data is used to calculate the heat release rate, a critical
indicator of combustion quality [1].

Regulatory Compliance Considerations

For a fuel or fuel additive to be legally sold in the U.S. market, it must comply with regulations, primarily

the EPA's Renewable Fuel Standard (RFS) and Fuel Quality controls.

Renewable Fuel Standard (RFS)

Advanced Biofuel
Category

Fuel Quality Regulations

40 CFR Part 1090
(Fuel Streamlining Rule)

Must meet GHG reduction
thresholds

Must meet per-gallon
fuel standards

Click to download full resolution via product page

Renewable Fuel Standard (RFS): This program sets annual volume requirements for renewable
fuels. 1-Hexanol, if produced from renewable biomass, could potentially qualify as an advanced
biofuel under the RFS, as it is not derived from corn starch [5]. This category requires the fuel to
achieve a minimum lifecycle greenhouse gas reduction compared to the petroleum fuel it replaces.

Fuel Quality Controls: The Fuels Regulatory Streamlining Rule (40 CFR Part 1090) consolidates
federal fuel quality standards [6]. Key compliance points include:

Per-Gallon Standards: Every gallon of the finished fuel blend must meet all applicable
standards for parameters like sulfur content [6].
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Sampling and Testing: Regulated parties must demonstrate compliance through rigorous

sampling and testing methods as specified in the regulations [6].
The "Reasonable Basis" for Aftermarket Products: The EPA expects manufacturers to have a

"reasonable basis" (e.g., emissions testing data) to show their products do not adversely impact
emissions. Third-party certification programs can help demonstrate this [7].

Interpretation of Findings and Research Gaps

Emission Trade-offs: The primary benefit of 1-hexanol is its significant reduction in NOx and
smoke emissions, attributed to its oxygen content and cooling effect from high latent heat of

evaporation [1] [2]. The trade-off is often a rise in HC and CO emissions, especially at low engine
loads, due to its lower cetane number leading to incomplete combustion [1] [3].

Synergy with EGR: Using Exhaust Gas Recirculation (EGR) with 1-hexanol blends can further
reduce NOx emissions, as both strategies lower combustion temperatures [1].

Current Gaps: Much of the existing research focuses on combustion and emissions in a laboratory
setting. There is a need for more public studies directly addressing the lifecycle greenhouse gas
analysis and long-term durability impacts, which are critical for full regulatory approval under the
RFS.
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To cite this document: Smolecule. [1-hexanol blend emissions regulatory compliance]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1490533#1-hexanol-blend-

emissions-regulatory-compliance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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